Cas no 134168-97-1 (3-Bromo-5-fluoroaniline)

• Product Name: 3-Bromo-5-fluoroaniline
• CAS No: 134168-97-1
• MF: C₆H₅BrFN
• MW: 190.01300406456
• MDL: MFCD07779529
• CID: 827596
• PubChem ID: 15020155
• Update Time: 2025-06-13

3-Bromo-5-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoroaniline
• 3-FLUORO-5-BROMOANILINE
• 5-Amino-1-Bromo-3-Fluorobenzene

• MDL： MFCD07779529
• Inchi： 1S/C6H5BrFN/c7-4-1-5(8)3-6(9)2-4/h1-3H,9H2
• InChI Key： NGZAVSDIXFIWHJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)N)F

Computed Properties

• Exact Mass: 188.95900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.694
• Boiling Point: 246 ºC
• Flash Point: 102 ºC
• PSA: 26.02000
• LogP: 2.75160

3-Bromo-5-fluoroaniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-Bromo-5-fluoroaniline

3-Bromo-5-fluoroaniline: A Comprehensive Overview

3-Bromo-5-fluoroaniline (CAS No. 134168-97-1) is a versatile aromatic amine that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique chemical properties and potential applications. This compound is characterized by the presence of a bromine atom and a fluorine atom substituted on the aniline ring, which imparts distinct reactivity and functional versatility.

The synthesis of 3-Bromo-5-fluoroaniline typically involves the bromination and fluorination of aniline, followed by deprotection or other functional group manipulations. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, particularly through the use of transition metal catalysts and green chemistry principles. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a palladium-catalyzed protocol that achieved high yields and excellent regioselectivity in the preparation of 3-Bromo-5-fluoroaniline.

In the realm of medicinal chemistry, 3-Bromo-5-fluoroaniline has shown promise as a key intermediate in the development of novel pharmaceuticals. Its ability to form stable amide bonds and participate in various coupling reactions makes it an attractive building block for drug design. One notable application is in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. A recent clinical trial involving a derivative of 3-Bromo-5-fluoroaniline demonstrated significant efficacy and improved side-effect profiles compared to existing SSRIs.

Beyond its pharmaceutical applications, 3-Bromo-5-fluoroaniline has also found utility in materials science, particularly in the development of advanced polymers and electronic materials. The presence of halogen substituents can enhance the solubility and processability of polymers, making them suitable for use in organic electronics and optoelectronic devices. A study published in Advanced Materials in 2021 highlighted the use of 3-Bromo-5-fluoroaniline-based polymers in organic photovoltaic cells, where they exhibited high charge carrier mobilities and improved device performance.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research into the biodegradability and toxicity of 3-Bromo-5-fluoroaniline has shown that it exhibits low toxicity to aquatic organisms and can be efficiently degraded under aerobic conditions. This makes it a more environmentally friendly option compared to some traditional aromatic amines.

In conclusion, 3-Bromo-5-fluoroaniline (CAS No. 134168-97-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and environmental science. Its unique chemical properties, coupled with recent advancements in synthetic methodologies, position it as a valuable intermediate for the development of innovative products and technologies. As research continues to uncover new possibilities, the importance of 3-Bromo-5-fluoroaniline is likely to grow further.